Cas no 855749-52-9 (5-Bromo-2-iodo-3-nitrobenzoic acid)
5-Bromo-2-iodo-3-nitrobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 855749-52-9
- 5-bromo-2-iodo-3-nitrobenzoic acid
- 5-Bromo-2-iodo-3-nitrobenzoic acid
-
- Inchi: 1S/C7H3BrINO4/c8-3-1-4(7(11)12)6(9)5(2-3)10(13)14/h1-2H,(H,11,12)
- InChI Key: TWXBNZYBGOSUBS-UHFFFAOYSA-N
- SMILES: IC1C(=CC(=CC=1C(=O)O)Br)[N+](=O)[O-]
Computed Properties
- Exact Mass: 370.829
- Monoisotopic Mass: 370.829
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.1A^2
- XLogP3: 2.6
5-Bromo-2-iodo-3-nitrobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1650531-500mg |
5-Bromo-2-iodo-3-nitrobenzoic acid |
855749-52-9 | 98% | 500mg |
¥4295.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1650531-1g |
5-Bromo-2-iodo-3-nitrobenzoic acid |
855749-52-9 | 98% | 1g |
¥6351.00 | 2024-07-28 |
5-Bromo-2-iodo-3-nitrobenzoic acid Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on 5-Bromo-2-iodo-3-nitrobenzoic acid
Introduction to 5-Bromo-2-iodo-3-nitrobenzoic acid (CAS No. 855749-52-9)
5-Bromo-2-iodo-3-nitrobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 855749-52-9, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This benzoic acid derivative features a unique structural motif comprising bromine and iodine substituents along with a nitro group, which endows it with distinct chemical properties and reactivity patterns. The compound's molecular structure, characterized by its aromatic ring system, makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.
The presence of multiple heteroatoms—bromine and iodine in specific positions—imparts a high degree of functional diversity to 5-Bromo-2-iodo-3-nitrobenzoic acid. These halogen atoms are known to participate in various chemical transformations, including cross-coupling reactions, which are pivotal in modern synthetic methodologies. The nitro group, on the other hand, contributes to electrophilic aromatic substitution reactions, allowing for further functionalization of the aromatic core. Such features make this compound a versatile building block for constructing novel chemical entities.
In recent years, there has been a surge in research focused on developing new methodologies for the functionalization of aromatic compounds. 5-Bromo-2-iodo-3-nitrobenzoic acid has emerged as a key intermediate in several innovative synthetic strategies. For instance, its use in palladium-catalyzed cross-coupling reactions has been explored for the preparation of biaryl compounds, which are prevalent in many biologically active molecules. The benzoic acid moiety itself provides a pharmacophoric scaffold that can be further modified to enhance biological activity.
One of the most compelling aspects of 5-Bromo-2-iodo-3-nitrobenzoic acid is its potential application in drug discovery. The combination of bromine and iodine substituents allows for selective modifications at different positions on the aromatic ring, enabling the synthesis of structurally diverse derivatives. These derivatives can then be screened for their biological activity against various targets, such as enzymes or receptors involved in disease pathways. The nitro group can also be reduced to an amine, expanding the range of possible modifications.
Recent studies have highlighted the utility of 5-Bromo-2-iodo-3-nitrobenzoic acid in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. By leveraging its reactivity, researchers have been able to develop novel inhibitors with improved selectivity and potency. For example, derivatives of this compound have shown promising activity against tyrosine kinases, which play a crucial role in signal transduction pathways associated with these diseases.
The synthetic accessibility of 5-Bromo-2-iodo-3-nitrobenzoic acid is another factor contributing to its popularity among synthetic chemists. While not an easily accessible commodity chemical, it can be prepared through well-established synthetic routes from commercially available precursors. This accessibility is crucial for both academic research and industrial applications, where large-scale production may be required.
The role of computational chemistry in optimizing synthetic routes for 5-Bromo-2-iodo-3-nitrobenzoic acid cannot be overstated. Advanced computational methods allow researchers to predict reaction outcomes and optimize conditions before conducting experimental trials. This approach not only saves time but also reduces waste by minimizing trial-and-error experimentation. Modeling studies have been instrumental in understanding the electronic properties of this compound and predicting its behavior in various chemical transformations.
Environmental considerations are also increasingly influencing the design of synthetic strategies involving 5-Bromo-2-iodo-3-nitrobenzoic acid. Green chemistry principles advocate for processes that minimize hazardous waste and energy consumption. Researchers are exploring catalytic methods that reduce reliance on stoichiometric reagents and improve atom economy. Such efforts align with broader sustainability goals within the pharmaceutical industry.
The future prospects for 5-Bromo-2-iodo-3-nitrobenzoic acid appear promising, with ongoing research uncovering new applications and synthetic possibilities. As drug discovery continues to evolve toward more targeted and personalized therapies, compounds like this will remain indispensable tools for medicinal chemists. Their ability to serve as versatile intermediates will continue to drive innovation across multiple disciplines.
855749-52-9 (5-Bromo-2-iodo-3-nitrobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)